Cas no 1261674-85-4 (6-Fluoro-2-(perfluorophenyl)nicotinaldehyde)

• Product Name: 6-Fluoro-2-(perfluorophenyl)nicotinaldehyde
• CAS No: 1261674-85-4
• MF: C₁₂H₃F₆NO
• MW: 291.148743867874
• CID: 4925093
• Update Time: 2025-11-01

6-Fluoro-2-(perfluorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(perfluorophenyl)nicotinaldehyde

• Inchi： 1S/C12H3F6NO/c13-5-2-1-4(3-20)12(19-5)6-7(14)9(16)11(18)10(17)8(6)15/h1-3H
• InChI Key： RBEFNTBHCVTGQA-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(C=O)=CC=C(N=1)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 6-Fluoro-2-(perfluorophenyl)nicotinaldehyde

Introduction to 6-Fluoro-2-(perfluorophenyl)nicotinaldehyde (CAS No. 1261674-85-4)

6-Fluoro-2-(perfluorophenyl)nicotinaldehyde (CAS No. 1261674-85-4) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive structural features, including a fluorinated aromatic ring and a perfluorophenyl group, which confer it with a range of interesting properties and potential applications.

The molecular structure of 6-Fluoro-2-(perfluorophenyl)nicotinaldehyde consists of a pyridine ring with a fluorine atom at the 6-position and a perfluorophenyl group at the 2-position. The presence of these functional groups imparts the molecule with enhanced stability, solubility, and reactivity, making it an attractive candidate for various chemical reactions and synthetic processes. The perfluorophenyl group, in particular, is known for its hydrophobic and lipophilic properties, which can be leveraged in the design of novel materials and pharmaceuticals.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. 6-Fluoro-2-(perfluorophenyl)nicotinaldehyde is no exception. Studies have shown that this compound can serve as a valuable building block for the synthesis of bioactive molecules, particularly those targeting specific enzymes or receptors involved in various diseases.

One notable application of 6-Fluoro-2-(perfluorophenyl)nicotinaldehyde is in the development of inhibitors for specific enzymes. For example, researchers have utilized this compound as a starting material to synthesize potent inhibitors of kinases, which are key targets in cancer therapy. The unique combination of fluorine and perfluorophenyl groups provides the necessary flexibility and stability to optimize these inhibitors for high potency and selectivity.

Beyond its applications in medicinal chemistry, 6-Fluoro-2-(perfluorophenyl)nicotinaldehyde has also shown promise in materials science. The hydrophobic nature of the perfluorophenyl group makes it an excellent candidate for the development of coatings and surfaces with enhanced water-repellent properties. Additionally, the compound's ability to form stable complexes with various metals has led to its use in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery.

The synthesis of 6-Fluoro-2-(perfluorophenyl)nicotinaldehyde typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 6-fluoronicotinonitrile with perfluorobenzaldehyde followed by hydrolysis to form the aldehyde. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of transition-metal catalysts and microwave-assisted reactions.

In terms of safety and handling, it is important to note that while 6-Fluoro-2-(perfluorophenyl)nicotinaldehyde is not classified as a hazardous substance under current regulations, it should still be handled with care due to its reactivity and potential for forming unstable intermediates during synthesis. Proper personal protective equipment (PPE) should be used when working with this compound, and it should be stored in a cool, dry place away from incompatible materials.

The future outlook for 6-Fluoro-2-(perfluorophenyl)nicotinaldehyde is promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical properties and potential for innovation. As more studies are conducted, it is likely that we will see increased use of this compound in both academic research and industrial settings.

In conclusion, 6-Fluoro-2-(perfluorophenyl)nicotinaldehyde (CAS No. 1261674-85-4) is a versatile and intriguing compound with a wide range of potential applications in medicinal chemistry, materials science, and beyond. Its unique structural features make it an attractive candidate for further research and development, positioning it as a valuable tool in the pursuit of scientific advancement.